Cas no 835870-49-0 (Desmethyl Gabazine)

• Product name: Desmethyl Gabazine
• CAS No: 835870-49-0
• MF: C₁₄H₁₅N₃O₃
• Molecular Weight: 273.28700
• CID: 988984
• PubChem ID: 136219908

Desmethyl Gabazine Properties

Names and Identifiers

• Desmethyl Gabazine
• 4-[3-imino-6-(4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridazin-2-yl]butanoic acid
• 835870-49-0
• CHEMBL4515872
• BDBM50537129
• 4-[3-(4-HYDROXYPHENYL)-6-IMINOPYRIDAZIN-1-YL]BUTANOIC ACID
• 4-[6-Imino-3-(4-oxocyclohexa-2,5-dien-1-ylidene)-3,6-dihydropyridazin-1(2H)-yl]butanoic acid
• DTXSID10675809
• FT-0666123
• 4-(3-(4-Hydroxyphenyl)-6-iminopyridazin-1(6H)-yl)butanoic acid
• AKOS030254584
• SCHEMBL26665197

• Inchi： InChI=1S/C14H15N3O3/c15-13-8-7-12(10-3-5-11(18)6-4-10)16-17(13)9-1-2-14(19)20/h3-8,15,18H,1-2,9H2,(H,19,20)
• InChIKey： CLBZOXNFDJCREI-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=NN(C(=N)C=C2)CCCC(=O)O)O

Computed Properties

• 精确分子量: 273.11100
• 同位素质量: 273.11134135g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 3
• 氢键受体数量: 5
• 重原子数量: 20
• 可旋转化学键数量: 5
• 复杂度: 437
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 97Ų
• XLogP3: 1

Experimental Properties

• PSA: 98.94000
• LogP: 0.38710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines